Cas no 1361544-05-9 (5-Fluoro-6-(2,4,6-trichlorophenyl)picolinic acid)

• Product Name: 5-Fluoro-6-(2,4,6-trichlorophenyl)picolinic acid
• CAS No: 1361544-05-9
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4923387
• Update Time: 2025-05-21

5-Fluoro-6-(2,4,6-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-(2,4,6-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-5-3-6(14)10(7(15)4-5)11-8(16)1-2-9(17-11)12(18)19/h1-4H,(H,18,19)
• InChI Key： IXIQFHQOWIVALL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC=C(C(=O)O)N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 4.4
• Topological Polar Surface Area: 50.2

Additional information on 5-Fluoro-6-(2,4,6-trichlorophenyl)picolinic acid

5-Fluoro-6-(2,4,6-trichlorophenyl)picolinic acid (CAS No. 1361544-05-9): A Comprehensive Overview of Its Properties and Applications

The compound 5-Fluoro-6-(2,4,6-trichlorophenyl)picolinic acid (CAS No. 1361544-05-9) is a specialized chemical entity that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. Its unique structural features, including the picolinic acid backbone and the trichlorophenyl and fluoro substituents, contribute to its diverse applications. This article delves into the molecular characteristics, synthesis, and potential uses of this compound, while addressing common queries and trending topics in the scientific community.

One of the most frequently searched questions about 5-Fluoro-6-(2,4,6-trichlorophenyl)picolinic acid revolves around its synthesis. Researchers often inquire about the optimal conditions for its preparation, including the choice of catalysts and solvents. The compound is typically synthesized through a multi-step process involving the coupling of 2,4,6-trichlorophenyl groups with a fluorinated picolinic acid derivative. Recent advancements in green chemistry have also explored eco-friendly synthesis routes, aligning with the growing demand for sustainable chemical practices.

Another hot topic is the potential role of 5-Fluoro-6-(2,4,6-trichlorophenyl)picolinic acid in agrochemical formulations. Given its structural similarity to other picolinic acid herbicides, it is being investigated for its herbicidal activity. Studies suggest that the fluoro and trichlorophenyl groups enhance its binding affinity to target enzymes, making it a promising candidate for weed control. This aligns with the increasing focus on developing novel herbicides to address herbicide resistance in crops.

In the pharmaceutical sector, 5-Fluoro-6-(2,4,6-trichlorophenyl)picolinic acid is being explored for its bioactive properties. Its picolinic acid moiety is known to interact with metal ions, which could be leveraged in the design of metal-chelating therapeutics. Additionally, the trichlorophenyl group may contribute to lipophilicity, potentially improving drug delivery. These attributes make it a subject of interest in drug discovery, particularly for targeting metabolic disorders and inflammatory diseases.

The compound's physical and chemical properties are also a point of interest. 5-Fluoro-6-(2,4,6-trichlorophenyl)picolinic acid exhibits moderate solubility in organic solvents, which is advantageous for formulation development. Its stability under various pH conditions is another area of research, especially for applications requiring long shelf life. These properties are critical for industrial applications, where consistency and reliability are paramount.

From an environmental perspective, the degradation pathways of 5-Fluoro-6-(2,4,6-trichlorophenyl)picolinic acid are under scrutiny. Researchers are investigating its biodegradability and potential ecotoxicological effects to ensure compliance with environmental regulations. This is particularly relevant given the global push for greener agrochemicals and pharmaceuticals.

In conclusion, 5-Fluoro-6-(2,4,6-trichlorophenyl)picolinic acid (CAS No. 1361544-05-9) is a versatile compound with promising applications across multiple industries. Its synthesis, agrochemical potential, pharmaceutical relevance, and environmental impact are key areas of ongoing research. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing contemporary challenges in agriculture and medicine.